Cas no 313663-81-9 (1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one)
![1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one structure](https://ossimg.kuujia.com/scimg/314000/313663-81-9x500.png)
313663-81-9 structure
Product Name:1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one
CAS No:313663-81-9
MF:C7H7NO
MW:121.136581659317
CID:1076696
PubChem ID:12034892
Update Time:2025-07-11
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dihydro-cyclopenta[b]pyrrol-5(1H)-one
- 4,6-dihydro-1H-cyclopenta[b]pyrrol-5-one
- 1H,4H,6H-cyclopenta[b]pyrrol-5-one
- I11-717
- 1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one
- AKOS006378406
- DB-068449
- EN300-7290730
- SCHEMBL18013284
- DTXSID90476250
- 4,6-dihydrocyclopenta[b]pyrrol-5(1h)-one
- 313663-81-9
-
- MDL： MFCD12923527
- Inchi： 1S/C7H7NO/c9-6-3-5-1-2-8-7(5)4-6/h1-2,8H,3-4H2
- InChI Key： VDDBFIHHHZORFM-UHFFFAOYSA-N
- SMILES： O=C1CC2C=CNC=2C1
Computed Properties
- Exact Mass: 121.05300
- Monoisotopic Mass: 121.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 32.9Ų
Experimental Properties
- PSA: 32.86000
- LogP: 0.68240
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7290730-0.05g |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 90.0% | 0.05g |
$493.0 | 2025-03-11 | |
| Enamine | EN300-7290730-0.1g |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 90.0% | 0.1g |
$644.0 | 2025-03-11 | |
| Enamine | EN300-7290730-0.25g |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 90.0% | 0.25g |
$920.0 | 2025-03-11 | |
| Enamine | EN300-7290730-0.5g |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 90.0% | 0.5g |
$1449.0 | 2025-03-11 | |
| Enamine | EN300-7290730-1.0g |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 90.0% | 1.0g |
$1857.0 | 2025-03-11 | |
| Enamine | EN300-7290730-2.5g |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 90.0% | 2.5g |
$3641.0 | 2025-03-11 | |
| Enamine | EN300-7290730-5.0g |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 90.0% | 5.0g |
$5387.0 | 2025-03-11 | |
| Enamine | EN300-7290730-10.0g |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 90.0% | 10.0g |
$7988.0 | 2025-03-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126422-100MG |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 95% | 100MG |
￥ 1,920.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126422-250MG |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one |
313663-81-9 | 95% | 250MG |
￥ 3,075.00 | 2023-04-13 |
1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
313663-81-9 (1H,4H,5H,6H-cyclopenta[b]pyrrol-5-one) Related Products
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